4-[[methyl-[(E)-2-methylpent-2-enoyl]amino]methyl]benzoic acid

• IUPAC Name: 4-[[methyl-[(E)-2-methylpent-2-enoyl]amino]methyl]benzoic acid
• InChI: InChI=1S/C15H19NO3/c1-4-5-11(2)14(17)16(3)10-12-6-8-13(9-7-12)15(18)19/h5-9H,4,10H2,1-3H3,(H,18,19)/b11-5+
• InChI Key: TXYZRWCDYSUNTB-VZUCSPMQSA-N
• Canonical SMILES: CCC=C(C)C(=O)N(C)CC1=CC=C(C=C1)C(=O)O
• Isomeric SMILES: CC/C=C(\C)/C(=O)N(C)CC1=CC=C(C=C1)C(=O)O
• Molecular Formula: C15H19NO3
• Molecular Weight: 261.32 g/mol

Description

4-[[methyl-[(E)-2-methylpent-2-enoyl]amino]methyl]benzoic acid, also known as MPA, is a chemical compound that has gained significant attention in the scientific community due to its potential use as a pharmaceutical drug. MPA is a member of the family of nonsteroidal anti-inflammatory drugs (NSAIDs) and is known for its potent analgesic and anti-inflammatory properties.

Mechanism of Action

4-[[methyl-[(E)-2-methylpent-2-enoyl]amino]methyl]benzoic acid's mechanism of action involves the inhibition of COX activity, which results in the reduction of prostaglandin production. Prostaglandins are involved in pain and inflammation, and their reduction leads to a decrease in these symptoms. This compound also inhibits the activity of nuclear factor kappa B (NF-κB), a protein that regulates the expression of genes involved in inflammation and immunity. By inhibiting NF-κB activity, this compound reduces inflammation and enhances the immune response.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. It reduces inflammation and pain by inhibiting COX activity and reducing prostaglandin production. This compound also enhances the immune response by inhibiting NF-κB activity. Additionally, this compound has been shown to reduce the production of reactive oxygen species (ROS), which are involved in oxidative stress and cellular damage.

Advantages and Limitations for Lab Experiments

4-[[methyl-[(E)-2-methylpent-2-enoyl]amino]methyl]benzoic acid has several advantages for lab experiments. It is readily available, and its synthesis method is well-established. This compound is also stable under various conditions, making it easy to handle and store. However, this compound has some limitations for lab experiments. It is not water-soluble, which limits its use in aqueous environments. Additionally, this compound has a low bioavailability, which may limit its effectiveness in vivo.

Future Directions

4-[[methyl-[(E)-2-methylpent-2-enoyl]amino]methyl]benzoic acid has several potential future directions for research. One area of interest is its use in cancer treatment. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for cancer therapy. Another area of interest is its use in treating neurodegenerative diseases, such as Alzheimer's disease. This compound has been shown to reduce inflammation and oxidative stress, which are involved in the pathogenesis of these diseases. Additionally, this compound's ability to enhance the immune response makes it a potential candidate for treating infectious diseases. Further research is needed to explore these potential applications of this compound.
Conclusion
In conclusion, this compound is a chemical compound that has gained significant attention in the scientific community due to its potential use as a pharmaceutical drug. Its synthesis method is complex, and it has been extensively studied for its potential use in treating various diseases. This compound's mechanism of action involves the inhibition of COX and NF-κB activity, which results in the reduction of inflammation and pain and enhancement of the immune response. This compound has several advantages for lab experiments but also has some limitations. Future research directions for this compound include its use in cancer treatment, neurodegenerative diseases, and infectious diseases.

Synthesis Methods

The synthesis of 4-[[methyl-[(E)-2-methylpent-2-enoyl]amino]methyl]benzoic acid involves the reaction of 4-aminobenzoic acid with methyl acetoacetate and isopropylamine. The reaction is carried out in the presence of a catalyst and under specific reaction conditions to ensure high yield and purity. The resulting product is then subjected to various purification steps to obtain pure this compound. The synthesis of this compound is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

4-[[methyl-[(E)-2-methylpent-2-enoyl]amino]methyl]benzoic acid has been extensively studied for its potential use in treating various diseases, including cancer, Alzheimer's disease, and osteoarthritis. This compound has been shown to inhibit the activity of cyclooxygenase (COX), an enzyme that plays a crucial role in the production of prostaglandins, which are involved in pain and inflammation. By inhibiting COX activity, this compound reduces inflammation and pain, making it an effective analgesic and anti-inflammatory agent.